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Compound of Interest

Compound Name: LAPAO

Cat. No.: B15601619 Get Quote

An In-depth Technical Guide to Laurylamidopropyl Dimethylamine Oxide

Abstract
Laurylamidopropyl dimethylamine oxide (LAPDMO), CAS No. 61792-31-2, is a mild,

amphoteric surfactant widely utilized in personal care, household, and industrial cleaning

formulations.[1] It is valued for its excellent foaming, conditioning, and emulsifying properties,

as well as its ability to enhance the performance of other surfactants.[1] This document

provides a comprehensive technical overview of LAPDMO, including its chemical and physical

properties, synthesis, mechanisms of action, applications, and safety data, tailored for

researchers, scientists, and formulation professionals.

Chemical and Physical Properties
Laurylamidopropyl dimethylamine oxide, also known as LAPAO, is characterized as a versatile

surfactant that can act as a cationic or anionic agent depending on the pH of the solution.[2] It

is known for its mildness on skin and hair, making it a suitable ingredient for gentle cleansing

products.[1][2]

Table 1: Chemical Identifiers and Properties of Laurylamidopropyl Dimethylamine Oxide
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Property Value

CAS Number 61792-31-2[2]

EC Number 263-218-7[3]

Molecular Formula C₁₇H₃₆N₂O₂[2]

Synonyms

LAPAO, (3-Lauramidopropyl)dimethylamine

oxide, N-[3-

(Dimethylamino)propyl]dodecanamide N-

oxide[2]

Appearance Liquid[1]

Melting Point 119-122°C[4]

Table 2: Typical Specifications

Parameter Standard

Active Matter (%) ≥ 30%[1]

pH (1% Aqueous Solution) 6.0 – 8.0[1]

Specific Gravity (25°C) 0.97 – 1.02[1]

Viscosity (mPa·s) 20 – 50[1]

Flash Point ≥ 100°C (closed cup)[1]

Free Amine (%) ≤ 1.0%[1]

Free Fatty Acid (%) ≤ 1.5%[1]

Synthesis and Manufacturing
The synthesis of Laurylamidopropyl dimethylamine oxide is typically achieved through a two-

step process involving the reaction of lauric acid or laurylamine with dimethylamine, followed by

oxidation.
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Experimental Protocol: General Synthesis Method
Objective: To synthesize Laurylamidopropyl dimethylamine oxide.

Materials:

Lauric acid or Laurylamine

Dimethylamine

Oxidizing agent (e.g., Hydrogen Peroxide)

Water

Methodology:

Amidation Reaction: Lauric acid or laurylamine is reacted with dimethylamine in an aqueous

solution. This reaction forms the intermediate N,N-dimethyl-3-lauramidopropylamine.

Oxidation: The resulting tertiary amine intermediate is then oxidized to form

Laurylamidopropyl dimethylamine oxide. This is commonly achieved using an oxidizing agent

like hydrogen peroxide.[5]

Purification: The final reaction mixture undergoes purification steps, such as filtration and

distillation, to remove unreacted starting materials, byproducts, and other impurities.[1] The

result is the final product in a liquid form.[1]
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Step 1: Amidation

Step 2: Oxidation

Step 3: Purification
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Crude Product
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Caption: General synthesis pathway for Laurylamidopropyl Dimethylamine Oxide.
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Mechanism of Action as a Surfactant
LAPDMO is an amphoteric surfactant, meaning its charge is dependent on the pH of the

solution.[2] In acidic conditions, it is cationic, while in neutral or alkaline media, it behaves as a

non-ionic surfactant.[6] This zwitterionic nature is key to its function. The molecule has a long,

oil-soluble (lipophilic) hydrocarbon tail and a water-soluble (hydrophilic) polar head group. This

structure allows it to position itself at the interface between oil and water, reducing surface

tension and enabling the emulsification and removal of dirt and oils.

System Components

Interaction at Oil-Water Interface

LAPDMO Molecule Interface

Aligns at Interface

Oil/Grease
(Lipophilic)

Water
(Hydrophilic)

Micelle FormationReduces Surface Tension Emulsification &
Removal of Oil

Encapsulates Oil

Click to download full resolution via product page

Caption: Logical workflow of LAPDMO's surfactant action.

Applications and Formulations
LAPDMO is a multifunctional ingredient used across various sectors due to its compatibility

with other surfactants and its performance-enhancing characteristics.[2] It is primarily used as a

foam booster, viscosity builder, emulsifier, and conditioning agent.[1][7]

Table 3: Recommended Dosage of Laurylamidopropyl Dimethylamine Oxide in Various

Applications[1]
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Application Recommended Dosage (%) Primary Function(s)

Personal Care

Shampoos 2.0 - 4.0
Foam enhancement,

cleansing, mild conditioning

Body Washes & Shower Gels 1.0 - 3.0
Rich lather production, skin

conditioning

Conditioners 1.0 - 2.0
Hair smoothing, static

reduction, manageability

Facial Cleansers 0.5 - 2.0
Mild cleansing, moisture

barrier preservation

Toothpastes 1.0 - 2.0
Foaming agent, enhances

product distribution

Household & Industrial

Household Cleaners 0.5 - 1.5
Grease breakdown, foam

stability

Dishwashing Liquids 0.5 - 1.5
Stable foam creation, grease

lifting

Industrial Cleaners 0.5 - 1.5
Effective removal of oils and

contaminants

Car Wash Products Not specified
Foam stability, dirt and grease

removal

Safety and Toxicology
LAPDMO is classified under the Globally Harmonized System (GHS) with specific hazard

statements. Proper handling and personal protective equipment are required.

Table 4: GHS Hazard Classification for Laurylamidopropyl Dimethylamine Oxide
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) 4
H302: Harmful if swallowed[3]

[8]

Skin Irritation 2
H315: Causes skin irritation[3]

[8]

Serious Eye Damage 1
H318: Causes serious eye

damage[3][8]

Corrosive to Metals 1
H290: May be corrosive to

metals[8]

Acute Aquatic Toxicity 1
H400: Very toxic to aquatic

life[8]

Chronic Aquatic Toxicity 3
H412: Harmful to aquatic life

with long lasting effects[8]

Handling and First Aid:

Handling: Handle in a well-ventilated area.[3] Wear suitable protective clothing, gloves, and

eye/face protection.[3] Avoid contact with skin and eyes.[3]

Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of

water.[3]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[3] Seek medical

attention.[3]

Ingestion: Rinse mouth with water.[3] Get medical help.[3]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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